1,4-Diamino-9,10-dioxoanthracene-2-carboxylic acid

• CAS No.: 4095-89-0
• Molecular Formula: C15H10N2O4
• Molecular Weight: 282.25 g/mol
• IUPAC Name: 1,4-diamino-9,10-dioxoanthracene-2-carboxylic acid
• InChI: InChI=1S/C15H10N2O4/c16-9-5-8(15(20)21)12(17)11-10(9)13(18)6-3-1-2-4-7(6)14(11)19/h1-5H,16-17H2,(H,20,21)
• InChI Key: DNIHCFWMWZCKCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=C(C(=C3C2=O)N)C(=O)O)N

Description

1,4-Diamino-9,10-dioxoanthracene-2-carboxylic acid is a useful research compound. Its molecular formula is C15H10N2O4 and its molecular weight is 282.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

10 parts of 1-nitroanthraquinone-2-carboxylic acid and 10 parts of hydroxylamine hydrochloride are suspended at room temperature in 60 parts of ethanol and 100 parts of 4 N sodium hydroxide. The mixture is refluxed for 3 hours, then cooled to room temperature, diluted with water and acidified with hydrochloric acid. The mixture is filtered and the filter cake is washed neutral with water and dried, affording 7.5 parts of 1,4-diaminoanthraquinone-2-carboxylic acid. Recrystallisation from alcohol yields an analytically pure sample with a melting point of about 352° C.

Synthesis routes and methods II

Procedure details

10 parts of 1-nitroanthraquinone-2-carboxylic acid and 2 parts of hydroxylammonium sulfate are suspended at room temperature in 60 parts of isopropanol and 100 parts of 4 N sodium hydroxide. The mixture is refluxed for 3 hours, then cooled to room temperature, diluted with water and acidified with hydrochloric acid. The mixture is filtered and the filter cake is washed netural with water and dried, affording 7 parts of 1,4-diaminoanthraquinone-2-carboxylic acid.